Cas no 452-20-0 (1H-Pyrrolo[3,2-d]pyrimidine)

1H-Pyrrolo[3,2-d]pyrimidine structure
1H-Pyrrolo[3,2-d]pyrimidine structure
Product Name:1H-Pyrrolo[3,2-d]pyrimidine
CAS No:452-20-0
MF:C6H5N3
MW:119.124000310898
CID:324901
PubChem ID:577022
Update Time:2025-10-05

1H-Pyrrolo[3,2-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrrolo[3,2-d]pyrimidine
    • 3H-Pyrrolo[3,2-d]pyrimidine
    • 1H-Pyrrolo[3,2-d]pyrimidine(8CI,9CI)
    • 1H-Pyrrolo[3,2-d]pyrimidine (8CI,9CI)
    • PB22262
    • SCHEMBL22959928
    • J-517588
    • MFCD09834826
    • SCHEMBL7854
    • pyrrolopyrimidine
    • A818976
    • EN300-697544
    • CS-W022388
    • 272-50-4
    • 5H-pyrrolo[3,2-d]pyrimidine
    • ALPHA-[1-(T-BUTYLAMINO)ETHYL]-2,5-DIMETHOXYBENZYLALCOHOLHYDROCHLORIDE
    • 5H-Pyrrolo(3,2-d)pyrimidine
    • SCHEMBL63453
    • 1,4,6-Triazaindene
    • DTXSID401346584
    • 452-20-0
    • DS-10602
    • AM20090338
    • FT-0650230
    • KCTZOTUQSGYWLV-UHFFFAOYSA-N
    • 5H-Pyrrolo[3 pound not2-d]pyrimidine
    • SY097782
    • 1,4,6-TRIAZA-1H-INDENE
    • AKOS006326646
    • DB-132812
    • Inchi: 1S/C6H5N3/c1-2-8-6-3-7-4-9-5(1)6/h1-4,8H
    • InChI Key: KDOPAZIWBAHVJB-UHFFFAOYSA-N
    • SMILES: N1C=CC2=C1C=NC=N2

Computed Properties

  • Exact Mass: 119.04845
  • Monoisotopic Mass: 119.048347172g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 105
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 41.6Ų

Experimental Properties

  • PSA: 36.75

1H-Pyrrolo[3,2-d]pyrimidine Pricemore >>

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